Sodium hypobromite
Sodium hypobromite
Sodium hypobromite in the inorganic compound with the formula NaOBr. It is usually obtained as the pentahydrate, so the material that is usually called sodium hypobromite has the formula NaOBr.5H2O. It is a yellow-orange solid that is soluble in water. It is the Na+ salt of OBr-. It is the bromine analogue of sodium hypochlorite, the active ingredient in common bleach. In practice the salt is usually encountered as an aqueous solution. Bromine and oxygen combine to form a group called a polyatomic ion. Since this group has an overall negative charge, it bonds quite easily with positively-charged sodium ions.
Brand Name:
Vulcanchem
CAS No.:
13824-96-9
VCID:
VC20827214
InChI:
InChI=1S/BrO.Na/c1-2;/q-1;+1
SMILES:
[O-]Br.[Na+]
Molecular Formula:
NaBrO
BrNaO
BrNaO
Molecular Weight:
118.89 g/mol
Sodium hypobromite
CAS No.: 13824-96-9
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Cat. No.: VC20827214
Molecular Formula: NaBrO
BrNaO
Molecular Weight: 118.89 g/mol
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Description | Sodium hypobromite in the inorganic compound with the formula NaOBr. It is usually obtained as the pentahydrate, so the material that is usually called sodium hypobromite has the formula NaOBr.5H2O. It is a yellow-orange solid that is soluble in water. It is the Na+ salt of OBr-. It is the bromine analogue of sodium hypochlorite, the active ingredient in common bleach. In practice the salt is usually encountered as an aqueous solution. Bromine and oxygen combine to form a group called a polyatomic ion. Since this group has an overall negative charge, it bonds quite easily with positively-charged sodium ions. |
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CAS No. | 13824-96-9 |
Molecular Formula | NaBrO BrNaO |
Molecular Weight | 118.89 g/mol |
IUPAC Name | sodium;hypobromite |
Standard InChI | InChI=1S/BrO.Na/c1-2;/q-1;+1 |
Standard InChI Key | CRWJEUDFKNYSBX-UHFFFAOYSA-N |
Isomeric SMILES | [O-]Br.[Na+] |
SMILES | [O-]Br.[Na+] |
Canonical SMILES | [O-]Br.[Na+] |
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